![molecular formula C7H11NO B3182107 3-Methyl-3a,5,6,6a-tetrahydro-4H-cyclopenta[d]isoxazole CAS No. 20936-78-1](/img/structure/B3182107.png)
3-Methyl-3a,5,6,6a-tetrahydro-4H-cyclopenta[d]isoxazole
Overview
Description
“3-Methyl-3a,5,6,6a-tetrahydro-4H-cyclopenta[d]isoxazole” is a cyclic compound. It contains a total of 20 atoms, including 11 Hydrogen atoms, 7 Carbon atoms, 1 Nitrogen atom, and 1 Oxygen atom . The molecular weight is 125.17 g/mol.
Molecular Structure Analysis
The molecule contains a total of 21 bonds, including 10 non-H bonds, 1 multiple bond, 1 double bond, 2 five-membered rings, 1 eight-membered ring, and 1 oxime (aliphatic) .Scientific Research Applications
Synthesis and Characterization
Synthesis Processes : 3-Methyl-3a,5,6,6a-tetrahydro-4H-cyclopenta[d]isoxazole is synthesized through various processes. One such process involves the condensation of benzocyclohepten-5-one with aromatic aldehydes and further reaction with hydroxylamine hydrochloride, leading to the formation of isoxazole derivatives (Peesapati & Bathini, 2006).
Chemical Reactions and Stereochemistry : The compound exhibits interesting stereochemical properties in reactions like reduction and Grignard reaction, demonstrating specific diastereoselectivity and yielding various isomers (Kim et al., 1999).
properties
IUPAC Name |
3-methyl-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,2]oxazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO/c1-5-6-3-2-4-7(6)9-8-5/h6-7H,2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPFCYCICQPBSFE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC2C1CCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-3a,5,6,6a-tetrahydro-4H-cyclopenta[d]isoxazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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